Cas no 6375-17-3 (N-(2-Hydroxy-5-methylphenyl)acetamide)

• Product Name: N-(2-Hydroxy-5-methylphenyl)acetamide
• CAS No: 6375-17-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00020183
• CID: 46710
• PubChem ID: 253660344
• Update Time: 2025-06-29

N-(2-Hydroxy-5-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-4-methylphenol
• N1-(2-Hydroxy-5-methylphenyl)acetamide
• 2'-Hydroxy-5'-methylacetanilide
• Acetamide, N-(2-hydroxy-5-methylphenyl)-
• N-(2-hydroxy-5-methylphenyl)acetamide
• 2-Acetamido-p-cresol
• 2-Hydroxy-5-methylacetanilide
• 2-Acetamido-4-cresol
• F6UA9CWA0G
• 6'-Hydroxy-m-acetotoluidide
• N-(2-hydroxy-5-methyl-phenyl)acetamide
• 2-Hydroxy-5-methylacetanilide (2-Acetamido-4-methylphenol)
• 2-Acetamido-4-methyl phenol
• m-Acetotoluidide, 6'-hydroxy-
• NSC-158415
• 2-acetylamino-p-cresol
• N-(5-methyl-2-oxidanyl-phenyl)ethanamide
• CS-0127980
• TS-02219
• AC-13289
• CHEMBL4225873
• AKOS006228784
• MFCD00020183
• SY001813
• DTXSID30213186
• AC8060
• SCHEMBL1224549
• 4-Methyl-6-acetamidophenol
• H1442
• 6375-17-3
• NS00035547
• UNII-F6UA9CWA0G
• FT-0600611
• EINECS 228-934-6
• NSC 158415
• NSC158415
• A834502
• 6-Hydroxy-m-acetotoluidide
• W-104881
• m-Acetotoluidide, 6'-hydroxy-(8CI)
• DB-005905
• DSEQJUPGRWESKP-UHFFFAOYSA-N
• DTXCID30135677
• ALBB-035710
• 2-ACpC
• N-(2-Hydroxy-5-methylphenyl)acetamide

• MDL： MFCD00020183
• Inchi： 1S/C9H11NO2/c1-6-3-4-9(12)8(5-6)10-7(2)11/h3-5,12H,1-2H3,(H,10,11)
• InChI Key： DSEQJUPGRWESKP-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1NC(C)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: 1.4
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: powder
• Density: 1.203 g/cm 3
• Melting Point: 158.0 to 162.0 deg-C
• Boiling Point: 336.523 ℃ at 760 mmHg
• Flash Point: 157.3℃
• Refractive Index: 1.604
• PSA: 49.33000
• LogP: 1.73200
• Solubility: Not determined

N-(2-Hydroxy-5-methylphenyl)acetamide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on N-(2-Hydroxy-5-methylphenyl)acetamide

N-(2-Hydroxy-5-methylphenyl)acetamide (CAS No. 6375-17-3): A Comprehensive Overview

N-(2-Hydroxy-5-methylphenyl)acetamide

is a chemical compound with the CAS registry number 6375-17-3. This compound belongs to the class of acetamides and is characterized by its unique structure, which includes a hydroxyl group (-OH) and a methyl group (-CH₃) attached to the phenyl ring. The compound is widely studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Chemical Structure and Properties

The molecular formula of N-(2-Hydroxy-5-methylphenyl)acetamide is C₁₀H₁₃NO₂, with a molecular weight of 189.24 g/mol. The compound consists of a benzene ring substituted with a hydroxyl group at the 2-position and a methyl group at the 5-position, along with an acetamide group (-CONH₂) attached to the benzene ring. This structure contributes to its unique physical and chemical properties, such as its melting point, solubility, and reactivity.

Synthesis and Applications

The synthesis of N-(2-Hydroxy-5-methylphenyl)acetamide involves several steps, including nucleophilic acylation or amidation reactions. Recent studies have explored more efficient and environmentally friendly methods for its synthesis, such as using microwave-assisted techniques or catalytic systems to improve yield and reduce reaction time. In terms of applications, this compound has shown promise in the pharmaceutical industry as a potential drug candidate. Its ability to interact with specific biological targets makes it a valuable molecule for drug discovery programs targeting various diseases, including cancer, inflammation, and infectious diseases.

Recent Research Findings

Recent research has focused on understanding the pharmacological properties of N-(2-Hydroxy-5-methylphenyl)acetamide. Studies have demonstrated its anti-inflammatory and antioxidant activities, which suggest its potential use in treating conditions associated with oxidative stress and inflammation. Additionally, this compound has been investigated for its antimicrobial properties against various bacterial and fungal strains. These findings highlight its potential as an alternative to conventional antibiotics, especially in light of increasing antibiotic resistance.

Environmental Considerations

The environmental impact of N-(2-Hydroxy-5-methylphenyl)acetamide has also been a topic of interest in recent studies. Research has been conducted to assess its biodegradability and toxicity levels under different environmental conditions. These studies aim to ensure that the compound can be safely used without posing significant risks to ecosystems. Furthermore, efforts have been made to develop sustainable production methods for this compound, reducing its carbon footprint and minimizing waste generation during synthesis.

Future Prospects

Looking ahead, N-(2-Hydroxy-5-methylphenyl)acetamide holds great potential for further exploration in both academic and industrial settings. Its versatile structure allows for modifications that could enhance its bioavailability, efficacy, and specificity towards target molecules. Collaborative research between chemists, biologists, and pharmacologists will be crucial in unlocking the full potential of this compound. By leveraging advanced technologies such as computational modeling and high-throughput screening, researchers can accelerate the development of innovative applications for this compound. In conclusion, N-(2-Hydroxy-5-methylphenyl)acetamide (CAS No. 6375-17-3) is a fascinating compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a promising candidate for future innovations in science and technology.